Ethyl 4-(2-((4-fluorophenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(4-fluoroanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H20FN3O5/c1-3-30-22(29)21-18(31-13-19(27)24-16-8-6-15(23)7-9-16)12-20(28)26(25-21)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: NRXYWRZXOUNMAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)F)C3=CC=C(C=C3)C
• Molecular Formula: C22H20FN3O5
• Molecular Weight: 425.4 g/mol

Description

Compounds with similar structures, such as those containing the indole nucleus, have shown clinical and biological applications. The indole scaffold has been found in many important synthetic drug molecules, which gave a valuable idea for treatment and binds with high affinity to multiple receptors, helpful in developing new useful derivatives.

Synthesis Analysis

A common method for synthesizing similar compounds involves a three-component reaction between arylglyoxals, Meldrum’s acid, and ethyl 2-chloro-3-(arylamino)but-2-enoate derivatives. This reaction yields new functionalized pyrrole derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 4-fluorophenethylamine, has been characterized by mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis.

Chemical Reactions Analysis

Multi-component reactions of arylglyoxals and enaminocarbonyl compounds have been recently used for the synthesis of a variety of poly-functionalized pyrrole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, ethyl 2-(4-((1-(3,4-difluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-methyl-6-phenylpyrimidine-5-carboxylate is a pale yellow solid with a melting point of 98–100°C.

Scientific Research Applications

Novel Synthesis Approaches

Research has demonstrated innovative synthesis methods for compounds with similar structures, highlighting the versatility and potential of Ethyl 4-(2-((4-fluorophenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate in chemical synthesis. For instance, studies have described the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, showcasing novel fluorescent molecules and potential monocotyledonous Echinochloa crus-galli L. Beauv inhibitors with enhanced activities compared to their methyl analogues (Wu et al., 2006). Another study involved the synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates through a four-component reaction, yielding products in moderate to high yields (Gein et al., 2014).

Biological Activity Exploration

Research into compounds with similar frameworks often aims to discover novel biological activities. For example, the synthesis and herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives were evaluated, with some compounds exhibiting significant herbicidal activities against dicotyledonous plants (Xu et al., 2008). Another study synthesized and characterized compounds for their in vitro anticancer activity against colon HCT-116 human cancer cell lines, demonstrating potent activity for selected compounds (Abdel-Motaal et al., 2020).

Characterization and Properties

Characterization of these compounds is crucial for understanding their properties and potential applications. Research has focused on the synthesis, characterization, and crystal structure of related compounds to elucidate their physical and chemical properties. For instance, ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate was characterized using various analytical techniques, revealing its crystal structure and potential for further application in material science and pharmaceutical chemistry (Sapnakumari et al., 2014).

Mechanism of Action

While the mechanism of action for the specific compound you’re asking about is not available, similar compounds, such as triazole-pyrimidine hybrids, have shown promising neuroprotective and anti-inflammatory properties. They inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that similar compounds could also have potential for future research and development.